Cas no 80822-78-2 (Methanone,bis(1-ethyl-1,2,3,4-tetrahydro-6-quinolinyl)-)

Methanone,bis(1-ethyl-1,2,3,4-tetrahydro-6-quinolinyl)- structure
80822-78-2 structure
Product Name:Methanone,bis(1-ethyl-1,2,3,4-tetrahydro-6-quinolinyl)-
CAS No:80822-78-2
MF:C23H28N2O
MW:348.481225967407
CID:732254
PubChem ID:3018962
Update Time:2025-04-19

Methanone,bis(1-ethyl-1,2,3,4-tetrahydro-6-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,bis(1-ethyl-1,2,3,4-tetrahydro-6-quinolinyl)-
    • bis(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl) ketone
    • bis(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)methanone
    • SXTAHUUIDOMSPN-UHFFFAOYSA-N
    • NS00061329
    • Bis(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)methanone
    • DTXSID101001541
    • 80822-78-2
    • SCHEMBL1310717
    • bis-(N-ethyl-1,2,3,4-tetrahydro-6-quinolyl)ketone
    • EINECS 279-572-0
    • Inchi: 1S/C23H28N2O/c1-3-24-13-5-7-17-15-19(9-11-21(17)24)23(26)20-10-12-22-18(16-20)8-6-14-25(22)4-2/h9-12,15-16H,3-8,13-14H2,1-2H3
    • InChI Key: SXTAHUUIDOMSPN-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2=C(C=1)CCCN2CC)C1C=CC2=C(C=1)CCCN2CC

Computed Properties

  • Exact Mass: 348.220163521g/mol
  • Monoisotopic Mass: 348.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 23.6Ų
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